Cas no 2227888-98-2 (rac-(1R,3R)-3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227888-98-2
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 6410284
• PubChem ID: 165836926
• Update Time: 2025-08-03

rac-(1R,3R)-3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227888-98-2
• EN300-1816732

• Inchi： 1S/C11H12FNO2/c1-11(2)8(9(11)10(14)15)6-3-4-13-5-7(6)12/h3-5,8-9H,1-2H3,(H,14,15)/t8-,9+/m1/s1
• InChI Key： PMJVXVJLQPWYQD-BDAKNGLRSA-N
• SMILES： FC1C=NC=CC=1[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Additional information on rac-(1R,3R)-3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,3R)-3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 2227888-98-2)

Rac-(1R,3R)-3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its CAS number 2227888-98-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its complex stereochemical arrangement and unique substituents, has garnered attention for its potential applications in the development of novel therapeutic agents.

The structural framework of Rac-(1R,3R)-3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with a 3-fluoropyridine moiety and a dimethyl group at the 2-position. The cyclopropane ring itself is a well-known pharmacophore in drug design, known for its rigidity and ability to engage in favorable interactions with biological targets. The presence of the 3-fluoropyridine group introduces additional electronic and steric properties that can modulate the compound's binding affinity and selectivity.

In recent years, there has been a growing interest in the use of fluorinated pyridine derivatives in medicinal chemistry due to their ability to enhance metabolic stability, improve bioavailability, and increase binding affinity. The incorporation of such groups into drug candidates has been demonstrated to improve their pharmacokinetic profiles, making them more suitable for clinical development. Rac-(1R,3R)-3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid represents an excellent example of how these structural features can be combined to create a promising lead compound.

One of the most compelling aspects of this compound is its stereochemistry. The (1R,3R) configuration of the cyclopropane ring provides a specific spatial arrangement that can be critical for interactions with biological targets. Stereoisomers are known to exhibit vastly different biological activities, and the precise stereochemical control over this compound ensures that it can be optimized for maximum efficacy. This level of stereochemical purity is often achieved through advanced synthetic methodologies, which have seen significant advancements in recent years.

The synthesis of Rac-(1R,3R)-3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid presents unique challenges due to the complexity of its structure. However, recent developments in synthetic chemistry have made it possible to access such molecules with high yield and enantiomeric purity. Techniques such as asymmetric hydrogenation and transition-metal-catalyzed reactions have been particularly useful in constructing the desired stereocenters. These advancements not only facilitate the preparation of this compound but also open up new avenues for the synthesis of other complex pharmaceutical intermediates.

From a biological perspective, Rac-(1R,3R)-3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has shown promise as a scaffold for drug discovery. Its unique structural features make it a versatile building block that can be modified to target various biological pathways. For instance, the fluoropyridine group can serve as a recognition element for enzymes or receptors involved in disease processes. Additionally, the cyclopropane ring can interact with hydrophobic pockets or bind to specific residues in proteins, further enhancing its potential as a therapeutic agent.

Recent studies have begun to explore the pharmacological properties of derivatives similar to Rac-(1R,3R)-3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. These investigations have highlighted its potential in modulating key signaling pathways implicated in various diseases. For example, some preliminary studies suggest that this compound may interact with enzymes involved in inflammation or cancer progression. While more research is needed to fully elucidate its mechanism of action and therapeutic potential, these findings underscore its significance as a lead compound for further development.

The development of new drugs is an iterative process that relies heavily on the availability of high-quality chemical starting materials. Rac-(1R,3R)-3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, with its well-defined structure and stereochemistry, serves as an invaluable tool in this process. It can be used as a reference standard for analytical purposes or as a precursor for synthesizing more complex derivatives. The ability to produce this compound with high purity and yield ensures that researchers can conduct their studies with confidence.

In conclusion, Rac-(1R,3R)-3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227888-98-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and stereochemical purity make it an excellent candidate for further drug discovery efforts. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an important role in the development of novel therapeutic agents that address unmet medical needs.